Cas no 40312-29-6 (3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine)

• Product Name: 3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine
• CAS No: 40312-29-6
• MF: C₁₄H₁₃NOS
• MW: 243.324122190475
• CID: 2826093
• PubChem ID: 14241840
• Update Time: 2025-04-21

3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine
• AKOS014690406
• (2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophen-3-yl)-phenyl-methanone
• CHEMBL302193
• 3-benzoyl-4H,5H,6H-cyclopenta[b]thiophen-2-amine
• SCHEMBL136108
• CS-0224207
• Z1259205366
• 2-Amino-3-benzoyl-5,6-dihydro-4H-cyclopenta[b]thiophene
• G59959
• EN300-118240
• 40312-29-6
• (2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophen-3-yl)(phenyl)methanone
• DTXSID70557854

• Inchi： 1S/C14H13NOS/c15-14-12(10-7-4-8-11(10)17-14)13(16)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8,15H2
• InChI Key： ZIOVYNKDBMOAMM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC=CC=2)=O)C2=C1CCC2)N

Computed Properties

• Exact Mass: 243.07178521Da
• Monoisotopic Mass: 243.07178521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.3Ų

3-Benzoyl-4H,5H,6H-cyclopentabthiophen-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones